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Compound of Interest

Compound Name: Ethyl 2-(3-cyanophenyl)acetate

CAS No.: 210113-91-0

Cat. No.: B1338665 Get Quote

In the landscape of drug discovery and chemical synthesis, the novel compounds we handle

are often accompanied by a limited history of safety and toxicological data. Ethyl 2-(3-
cyanophenyl)acetate, a valuable building block in medicinal chemistry, is one such

compound. This guide is crafted for the diligent researcher and scientist, providing a framework

for its safe handling. It moves beyond mere compliance, aiming to instill a deep, causal

understanding of the necessary safety protocols. Our philosophy is that a well-informed

scientist is the cornerstone of a safe laboratory. This document is built on the pillars of

expertise, trustworthiness, and authoritative grounding, ensuring that every recommendation is

backed by verifiable data and best practices.

Compound Identification and Physicochemical
Properties
Before handling any chemical, a thorough understanding of its identity and properties is

paramount.
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Property Value Source

Chemical Name
Ethyl 2-(3-

cyanophenyl)acetate
[1]

Synonym(s)
3-Cyanophenylacetic acid

ethyl ester
[2]

CAS Number 210113-91-0 [1][2]

Molecular Formula C₁₁H₁₁NO₂ [1][2]

Molecular Weight 189.21 g/mol [1][2]

Storage Sealed in dry, 2-8°C [2]

Hazard Identification and GHS Classification
Ethyl 2-(3-cyanophenyl)acetate is classified as a hazardous substance.[3] The Globally

Harmonized System (GHS) provides a universal framework for communicating these hazards.

GHS Classification Information

Pictogram

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[2][4] H315: Causes

skin irritation.[2][4] H319: Causes serious eye

irritation.[2][4] H335: May cause respiratory

irritation.[2][4]

Precautionary Statements
P261, P264, P270, P271, P280, P302+P352,

P304+P340, P330, P362+P364, P405, P501[2]

Toxicological Profile: The Nitrile Moiety
The presence of a nitrile (-C≡N) group warrants special attention. Organic nitriles can be

metabolized to release cyanide ions, which are potent inhibitors of cellular respiration.[3]

Symptoms of nitrile or cyanide poisoning can include headache, dizziness, nausea, and in
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severe cases, convulsions, paralysis, and respiratory failure.[3] The compound is harmful if

inhaled, swallowed, or absorbed through the skin.[3]

The Proactive Safety Workflow: From Risk
Assessment to Emergency Preparedness
A foundational principle of laboratory safety is the proactive identification and mitigation of

risks. The following workflow illustrates the cyclical nature of safety management.

Risk Assessment & Mitigation

Identify Hazards

Analyze Risks

Evaluate likelihood
& severity

Implement Controls

Select appropriate
measures

Review & Refine

Monitor effectiveness
& adapt

Continuous Improvement

Click to download full resolution via product page

Caption: Proactive Safety Management Workflow.
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Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the researcher.

Fume Hood: All manipulations of Ethyl 2-(3-cyanophenyl)acetate, including weighing,

dissolving, and transferring, must be conducted in a certified chemical fume hood.[4] This is

crucial to prevent the inhalation of any dust or vapors.[3]

Ventilation: The laboratory should be equipped with good general ventilation to supplement

the local exhaust of the fume hood.[5][6]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the last line of defense and must be used in conjunction with engineering controls.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or chemical goggles.[3]

Protects against splashes and

airborne particles, preventing

serious eye irritation.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).[3] A lab coat must

be worn.

Prevents skin contact, which

can cause irritation and

systemic toxicity through

absorption.[3][4]

Respiratory Protection

Not typically required when

using a fume hood. If a fume

hood is not available or in case

of a large spill, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.[7]

Prevents respiratory tract

irritation and systemic toxicity

from inhalation.[4]
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Standard Operating Procedures (SOPs) for Safe
Handling
Adherence to well-defined SOPs is critical for minimizing exposure and ensuring experimental

reproducibility.

Protocol for Weighing the Solid Compound
Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure the chemical

fume hood is on and functioning correctly.

Staging: Place a weigh boat, spatula, and a sealable container for the compound inside the

fume hood.

Taring: Place the empty weigh boat on the analytical balance inside the fume hood and tare

the balance.

Dispensing: Carefully dispense the desired amount of Ethyl 2-(3-cyanophenyl)acetate onto

the weigh boat. Avoid creating dust.

Containment: Immediately and securely close the stock container.

Cleanup: Clean the spatula and any minor spills within the fume hood using a damp cloth,

which should then be disposed of as hazardous waste.

Protocol for Solution Preparation
Preparation: Perform this procedure entirely within a chemical fume hood.

Transfer: Carefully transfer the weighed solid into an appropriate flask.

Solvent Addition: Add the desired solvent to the flask using a funnel to prevent splashing.

Dissolution: Gently swirl or stir the mixture until the solid is fully dissolved. If necessary, use a

sealed container on a stir plate.

Labeling: Clearly label the flask with the compound name, concentration, solvent, date, and

your initials.
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Accidental Release and Emergency Procedures
Preparedness is key to effectively managing unforeseen events.

Spill Response
Minor Spill (in a fume hood):

Absorb the spill with an inert material like vermiculite or sand.[3]

Scoop the absorbed material into a labeled, sealable container for hazardous waste.

Wipe the area with a suitable solvent, followed by soap and water.[8]

Major Spill (outside a fume hood):

Evacuate the immediate area and alert colleagues.[9]

If safe to do so, increase ventilation to the area.

Prevent the spill from entering drains.[3]

Follow your institution's emergency response protocol.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[9][10]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[6]

[10] Seek medical attention if irritation persists.

[3]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[6][10] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.[6][10] Rinse the

mouth with water.[10] Never give anything by

mouth to an unconscious person.[10] Seek

immediate medical attention.[4]

Firefighting Measures
While not classified as flammable, understanding how to handle a fire involving this compound

is crucial.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[3][11] For larger fires, water spray or fog can be used.[3]

Hazardous Combustion Products: Heating may lead to the emission of toxic fumes, including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and potentially highly

toxic hydrogen cyanide (HCN).[3]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[3][11]
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Emergency Response Logic
In the event of an emergency, a clear and logical response is vital.

Emergency Response Protocol

Incident

Assess

Evaluate severity
& immediate danger

Isolate

If safe

Evacuate

If unsafe

Alert

Notify supervisor &
 emergency services

First_Aid

Provide aid if trained
 & safe

Report

Click to download full resolution via product page
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Caption: Logical flow for emergency response.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3][4][5]

The recommended temperature is 2-8°C.[2] Keep away from incompatible materials such as

strong oxidizing agents and acids.[5][6]

Disposal: Dispose of waste material and contaminated items in accordance with local,

regional, and national regulations at an approved waste disposal plant.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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